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Compound of Interest

Compound Name: metaplast

Cat. No.: B1168688

The proper disposal of laboratory materials is a critical component of ensuring a safe and
compliant research environment. The term "Metaplast” is a trade name used for a variety of
products with different chemical compositions, making a single disposal protocol insufficient.
This guide provides a framework for researchers, scientists, and drug development
professionals to identify the appropriate disposal procedures for the specific "Metaplast”
product in use.

The primary step in determining the correct disposal method for any chemical is to consult its
Safety Data Sheet (SDS). The SDS provides detailed information about the chemical's
properties, hazards, and specific handling and disposal instructions.

Identifying Your "Metaplast" Product

The initial step is to identify the composition of the "Metaplast” product you are using. The
name "Metaplast” is associated with several distinct materials:
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Chemical Potential Disposal
Product Name/Type Company/Brand . ) )
Composition Considerations
Generally considered
non-hazardous.
Reactive ultrafine Dispose of in
MetaPlast 85 20 Microns white alumino-silicate accordance with local,

pozzolan[1][2]

state, and federal
regulations for

industrial waste.

Metaplast Chemicals

Metaplast Chemicals
(Pty) Ltd

Polymeric (resin)
compounds, including
clear epoxy and

polyurethane resins[3]

[4]

May be considered
hazardous waste.
Burning can produce
toxic fumes[5].
Disposal should follow
regulations for

chemical waste.

stmateplast-1-

Not specified, but

contains a reaction

Not classified as
hazardous, but should

be disposed of

Pinay mass that may carefully to avoid skin
mateplast ) T
produce an allergic sensitization. Follow
reaction[6] local waste disposal
guidelines.
Obey relevant local,
Not specified, state, and federal
] described as odorless  laws. Do not
Valplast International o _
Valplast translucent gingival contaminate water

Corp.

colored plastic

pellets[5]

supplies. Burning will
produce toxic

fumes[5].

General Laboratory Chemical Disposal Procedures

For any chemical waste, including "Metaplast” products, a systematic approach to disposal is
essential to ensure safety and regulatory compliance. The following steps, derived from general
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hazardous waste disposal guidelines, should be followed.[7][8][9]

« ldentification and Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name of
the contents. Do not use abbreviations or chemical formulas.

o Ensure the container is in good condition, compatible with the waste, and has a secure lid.

e Segregation:

o Segregate different types of chemical waste to prevent dangerous reactions.

o Store liquid and solid waste in separate containers.

e Accumulation and Storage:

o Store waste containers in a designated, well-ventilated satellite accumulation area near
the point of generation.

o Keep containers closed except when adding waste.

o Use secondary containment to prevent spills.

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Follow all institutional procedures for waste handover and documentation.

o Empty Containers:

o Triple-rinse empty containers with a suitable solvent. The rinsate must be collected and
treated as hazardous waste.

o After thorough cleaning, the container may be disposed of as regular trash or reused for
compatible waste, with appropriate relabeling.
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Experimental Protocols

The search for publicly available, specific experimental protocols for the disposal of
"Metaplast” products did not yield any results. For any testing related to disposal or
environmental impact, it is imperative to develop a protocol in consultation with your institution's
EHS department and in compliance with all applicable regulations.

Metaplast Disposal Decision Workflow

The following diagram outlines the logical steps to determine the appropriate disposal
procedure for a "Metaplast" product.
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Start: Need to dispose of 'Metaplast'

Identify the specific 'Metaplast' product and manufacturer

Y

Locate and review the Safety Data Sheet (SDS) for the product

Does the SDS provide specific disposal instructions?

SDS is unavailable or lacks disposal information

Follow the disposal instructions provided in the SDS

\

Determine the chemical composition and associated hazards (e.g., resin, aluminosilicate)

Consult your institution's Environmental Health and Safety (EHS) department

Follow general hazardous waste disposal procedures

Dispose of waste through an approved hazardous waste vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168688#metaplast-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1168688?utm_src=pdf-custom-synthesis
https://www.knowde.com/stores/20-microns/products/metaplast-85
https://www.knowde.com/stores/20-microns/brands/metaplast
https://www.metaplast.co.za/aboutus.html
https://www.metaplast.co.za/
https://www.metaplast.co.za/
http://sv.valplast.se/wp-content/uploads/2017/09/Valplast-Resin.pdf
https://www.pinturaspinay.com/wp-content/uploads/2020/11/1-MATEPLAST-Ingl%C3%A9s-SDS.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://oehs.tulane.edu/sites/default/files/FACT%20SHEET%20Hazardous%20Waste%20Disposal%206.27.2023.pdf
https://www.benchchem.com/product/b1168688#metaplast-proper-disposal-procedures
https://www.benchchem.com/product/b1168688#metaplast-proper-disposal-procedures
https://www.benchchem.com/product/b1168688#metaplast-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1168688?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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